Cas no 54468-04-1 (2-Piperidinone, 1-chloro-)

2-Piperidinone, 1-chloro- structure
2-Piperidinone, 1-chloro- structure
Product Name:2-Piperidinone, 1-chloro-
CAS No:54468-04-1
Molecular Formula:C5H8NOCl
Molecular Weight:133.57612
CID:354493
PubChem ID:3707777

2-Piperidinone, 1-chloro- Properties

Names and Identifiers

    • 2-Piperidinone, 1-chloro-
    • 1-chloropiperidin-2-one
    • 54468-04-1
    • DTXSID20395324
    • InChIKey: VZATVEIENQFSTB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H8ClNO/c6-7-4-2-1-3-5(7)8/h1-4H2
    • SMILES: ClN1CCCCC1=O

Computed Properties

  • Exact Mass: 133.02954
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 133.029
  • Heavy Atom Count: 8
  • Complexity: 105
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

2-Piperidinone, 1-chloro- Related Literature

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